Cas no 941930-50-3 (2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 941930-50-3
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5500724
• PubChem ID: 18586868
• Update Time: 2025-05-23

2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 941930-50-3
• 2-(4-(ethylthio)phenyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024470874
• F2828-1070
• 2-[4-(ethylsulfanyl)phenyl]-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(4-ethylsulfanylphenyl)-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)acetamide
• 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C17H16N4O2S/c1-2-24-14-5-3-12(4-6-14)11-15(22)19-17-21-20-16(23-17)13-7-9-18-10-8-13/h3-10H,2,11H2,1H3,(H,19,21,22)
• InChI Key： PYHWLZZTMWBXLZ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CC(NC1=NN=C(C2C=CN=CC=2)O1)=O

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide

2-4-(Ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide: A Comprehensive Overview

The compound with CAS No. 941930-50-3, known as 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a phenyl group substituted with an ethylsulfanyl moiety and a 1,3,4-oxadiazole ring fused with a pyridine ring. The integration of these functional groups makes this compound a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their unique electronic properties and ability to interact with biological targets. The pyridinyl group in this compound further enhances its stability and bioavailability, making it a valuable asset in the development of new therapeutic agents. Researchers have explored the potential of this compound as an antimicrobial agent, demonstrating significant activity against various bacterial and fungal strains.

In addition to its biological applications, the ethylsulfanylphenyl group in this compound has been shown to exhibit interesting optical properties. This makes it a candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The sulfur-containing moiety also contributes to the compound's thermal stability, which is crucial for applications in high-performance materials.

The synthesis of 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has facilitated its application in both academic research and industrial settings.

One of the most recent advancements in the study of this compound involves its application in cancer therapy. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing healthy cells, indicating its potential as a targeted anticancer agent. Furthermore, its ability to modulate key signaling pathways involved in tumor progression has been extensively documented.

The integration of pyridine rings into heterocyclic compounds has been a focal point of research due to their ability to enhance drug delivery systems. In this compound, the pyridine ring plays a critical role in stabilizing the molecule's structure and improving its pharmacokinetic properties. This has led to investigations into its use as a carrier for delivering therapeutic agents across cellular membranes.

Another area of interest is the use of this compound in sensor technology. Its ability to respond to changes in environmental conditions such as pH levels and temperature makes it a potential candidate for developing highly sensitive sensors. Researchers have explored its application in detecting heavy metal ions and other environmental pollutants, highlighting its versatility across multiple disciplines.

In conclusion, 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-4-y)-1,3,4-oxtadiazol--y acetamide (CAS No. 941930--50--3) is a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in medicine, materials science, and environmental monitoring. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its significance in the scientific community is expected to grow exponentially.